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Compound of Interest

Compound Name: (+)-Puerol B 2''-O-glucoside

Cat. No.: B12299251 Get Quote

An In-Depth Technical Guide on (+)-Puerol B 2''-O-glucoside and its Potential Role in

Traditional Medicine

Introduction
(+)-Puerol B 2''-O-glucoside is a phenolic compound that has been isolated from Pueraria

lobata (kudzu)[1][2]. While research directly focusing on (+)-Puerol B 2''-O-glucoside is in its

nascent stages, its origin from a plant with a rich history in traditional medicine suggests its

potential pharmacological significance. Pueraria lobata, known as Gegen in Traditional Chinese

Medicine (TCM), has been utilized for over two millennia to treat a variety of ailments, including

fever, muscle pain, cardiovascular diseases, and diabetes[3][4]. The therapeutic effects of

Pueraria lobata are largely attributed to its rich isoflavonoid content, with puerarin being the

most extensively studied constituent[4][5]. This guide will delve into the known properties of (+)-
Puerol B 2''-O-glucoside, and by drawing parallels with the well-documented bioactivities of

its source plant and its major isoflavones, we will explore its potential role in traditional and

modern medicine.

Chemical and Physical Properties
Limited data is available on the specific chemical and physical properties of (+)-Puerol B 2''-O-
glucoside. The table below summarizes the currently accessible information.
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Property Value Reference

CAS Number 868409-19-2 [6][7]

Molecular Formula C24H26O10 [6][7]

Molecular Weight 474.46 g/mol [1]

Class Phenols [1]

Appearance Not specified

Solubility Not specified

Melting Point Not specified

Boiling Point 798.6±60.0 °C at 760 mmHg [8]

Flash Point 275.3±26.4 °C [8]

Density 1.5±0.1 g/cm3 [8]

Traditional Medicine Context: The Role of Pueraria
lobata
Pueraria lobata holds a significant place in traditional Chinese medicine, where it is used to

treat a wide array of conditions. Its applications include:

Musculoskeletal Relief: Used for relieving muscle pain and stiffness, particularly in the neck

and back[3][9].

Fever and Infections: Traditionally employed to reduce fever and treat symptoms of colds

and flu[9].

Cardiovascular Health: Utilized to manage hypertension, improve blood circulation, and treat

angina pectoris[3][9].

Metabolic Disorders: Prescribed for the management of diabetes and to quench thirst

associated with the condition[4].
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Digestive Health: Acts as a natural gastroprotector, soothing stomach acidity and

indigestion[3].

Potential Biological Activities and Mechanisms of
Action
While direct evidence for the biological activities of (+)-Puerol B 2''-O-glucoside is scarce,

preliminary research suggests potential antioxidant and anti-inflammatory properties[10]. A

deeper understanding of its potential can be gleaned from the extensive studies on puerarin,

the major isoflavone in Pueraria lobata. Puerarin has been shown to modulate multiple

signaling pathways, offering a wide range of therapeutic effects.

Anti-inflammatory Effects
Extracts of Pueraria lobata and its constituent compounds have demonstrated anti-

inflammatory activity[11][12]. Puerarin, for instance, has been shown to suppress the activation

of the NF-κB pathway, a key regulator of inflammation. This leads to a reduction in the

production of pro-inflammatory cytokines such as TNF-α and IL-1β[5][13].

Potential Anti-inflammatory Signaling Pathway of Puerarin
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Click to download full resolution via product page

Potential Anti-inflammatory Pathway of Puerarin

Cardiovascular Protection
Puerarin exhibits significant cardioprotective effects through various mechanisms. It can

improve myocardial oxygen metabolism, dilate blood vessels, and improve microcirculation[9].

One of the key pathways involved is the PI3K/Akt signaling pathway, which is crucial for cell

survival and function. Puerarin has been shown to activate this pathway, leading to the

phosphorylation of endothelial nitric oxide synthase (eNOS) and subsequent production of nitric

oxide (NO), a potent vasodilator[13][14].
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Cardioprotective Signaling of Puerarin

Metabolic Regulation
Puerarin has been shown to improve glucose and lipid metabolism, making it a potential

therapeutic agent for diabetes and its complications[14][15]. It can enhance glucose uptake in

skeletal muscle and adipose tissue by promoting the translocation of glucose transporter 4
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(GLUT4) to the cell membrane[14]. This process is partly mediated by the activation of the

AMPK signaling pathway, a central regulator of cellular energy homeostasis[15].

Metabolic Regulation Pathway of Puerarin
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Metabolic Regulation by Puerarin

Quantitative Data
Quantitative data specifically for (+)-Puerol B 2''-O-glucoside is not readily available in the

current literature. The following table summarizes some quantitative data found for puerarin

and other Pueraria lobata extracts, which may provide context for the potential potency of its

constituents.
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Compound/Ext
ract

Assay Target Result Reference

Puerarin
Anti-

inflammatory

LPS-stimulated

RAW264.7 cells

Dose-dependent

inhibition of TNF-

α and IL-6

[12]

Puerarin Cardioprotection

Ischemia-

reperfusion in

H9c2 cells

Increased cell

viability and

reduced

apoptosis

[13]

Puerarin Antidiabetic
STZ-induced

diabetic rats

Prevention of

diabetic

cardiomyopathy

[13]

Experimental Protocols
Extraction and Isolation of Isoflavonoids from Pueraria
lobata
A general procedure for the extraction and isolation of isoflavonoids, including compounds like

(+)-Puerol B 2''-O-glucoside, from the dried roots of Pueraria lobata is outlined below.

Extraction: The dried and powdered plant material is extracted with a solvent, typically 70%

methanol, using methods such as ultrasonication to enhance efficiency[16].

Filtration and Concentration: The extract is filtered to remove solid plant material and then

concentrated under reduced pressure to obtain a crude extract.

Fractionation: The crude extract is redissolved in water and partitioned with solvents of

increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol) to separate compounds

based on their polarity.

Chromatography: The fractions are then subjected to various chromatographic techniques,

such as silica gel column chromatography and preparative high-performance liquid

chromatography (HPLC), to isolate individual compounds.
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Structure Elucidation: The structure of the isolated compounds is determined using

spectroscopic methods, including mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy.

General Workflow for Isoflavonoid Isolation

Dried Pueraria lobata Root Powder

Extraction with 70% Methanol

Filtration and Concentration

Solvent Partitioning

Column and Preparative HPLC

Isolation of Pure Compounds
(e.g., (+)-Puerol B 2''-O-glucoside)

Structure Elucidation (MS, NMR)

Click to download full resolution via product page

Workflow for Isoflavonoid Isolation

In Vitro Anti-inflammatory Assay
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This protocol describes a common method to assess the anti-inflammatory potential of a

compound like (+)-Puerol B 2''-O-glucoside.

Cell Culture: RAW264.7 murine macrophage cells are cultured in DMEM supplemented with

10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere

with 5% CO2.

Cell Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The cells

are then pre-treated with various concentrations of the test compound for 1-2 hours.

Inflammation Induction: Inflammation is induced by adding lipopolysaccharide (LPS) (e.g., 1

µg/mL) to the cell culture medium and incubating for 24 hours.

Cytokine Measurement: The cell supernatant is collected, and the levels of pro-inflammatory

cytokines such as TNF-α and IL-6 are measured using an Enzyme-Linked Immunosorbent

Assay (ELISA) kit according to the manufacturer's instructions.

Data Analysis: The percentage of inhibition of cytokine production by the test compound is

calculated relative to the LPS-treated control group.

Conclusion and Future Directions
(+)-Puerol B 2''-O-glucoside is a natural product isolated from Pueraria lobata, a plant with a

long history of use in traditional medicine. While direct research on this specific compound is

limited, the well-documented pharmacological activities of its source plant and its major

constituent, puerarin, suggest that (+)-Puerol B 2''-O-glucoside may possess valuable

therapeutic properties, particularly in the areas of anti-inflammation, cardiovascular protection,

and metabolic regulation.

Future research should focus on the specific biological activities of (+)-Puerol B 2''-O-
glucoside. This includes in-depth studies to elucidate its mechanisms of action on various

signaling pathways, as well as quantitative assessments of its efficacy through in vitro and in

vivo models. Such research is crucial to validate its potential as a therapeutic agent and to fully

understand its contribution to the medicinal properties of Pueraria lobata.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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